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Compound of Interest

Compound Name: Melamine cyanurate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of melamine cyanurate
(MCA) as a halogen-free flame retardant in Low-Smoke Zero-Halogen (LSZH) cable
applications. This document details the flame retardant mechanism, presents quantitative
performance data, and outlines key experimental protocols for evaluating LSZH compounds
containing MCA.

Introduction to Melamine Cyanurate in LSZH
Applications

Melamine cyanurate is a salt complex formed from melamine and cyanuric acid, recognized
for its effective flame retardant properties in polymers.[1][2] As a nitrogen-based, halogen-free
additive, it is a preferred choice for LSZH cable compounds, addressing the increasing demand
for materials that are not only fire-safe but also environmentally friendly.[1] When exposed to
fire, LSZH cables formulated with melamine cyanurate exhibit low smoke emission, minimal
toxic fume release, and an absence of corrosive acid gases, which are critical safety features in
enclosed spaces.[3]

Key Advantages of Melamine Cyanurate:
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o Halogen-Free: Eliminates the environmental and health concerns associated with
halogenated flame retardants, which can release toxic and corrosive gases like dioxins and
furans during combustion.

o Low Smoke Density: Materials containing MCA typically show lower smoke density during a
fire, which is crucial for visibility during evacuations.[2]

e Good Thermal Stability: MCA possesses high thermal stability, with a decomposition
temperature generally above 300°C, making it suitable for processing with a variety of
polymers at elevated temperatures without premature degradation.[2]

e Synergistic Potential: It can be used in combination with other flame retardants, such as
phosphorus-based compounds or mineral fillers like aluminum hydroxide (ATH) and
magnesium hydroxide (MDH), to achieve synergistic effects and enhance overall
performance.

Flame Retardant Mechanism

The flame retardancy of melamine cyanurate operates through a multi-faceted mechanism in
both the gas and condensed phases upon exposure to high temperatures.

o Endothermic Decomposition: MCA undergoes an endothermic decomposition, absorbing a
significant amount of heat from the burning material. This cooling effect slows down the
combustion process.

» Gas Phase Dilution: Upon decomposition, it releases non-combustible gases, primarily
nitrogen and ammonia. These inert gases dilute the concentration of flammable gases and
oxygen in the flame zone, thereby inhibiting combustion.

e Char Formation: In some polymer systems, MCA promotes the formation of a stable,
insulating char layer on the surface of the material. This char acts as a batrrier, limiting the
transfer of heat to the underlying polymer and restricting the release of flammable volatiles.
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Caption: Flame retardant mechanism of Melamine Cyanurate.

Performance Data in LSZH Formulations

The incorporation of melamine cyanurate into LSZH cable compounds significantly enhances
their flame retardant properties. The following tables summarize quantitative data from studies
on polyethylene (PE) and ethylene-vinyl acetate (EVA) based compounds, which are common
base polymers for LSZH applications.

Table 1: Performance of Melamine Cyanurate as a Partial Replacement for Magnesium
Hydroxide (MH) in a Polyethylene-based Cable Compound
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UL 94 . Elongati Volume
MH MCA . Tensile o
Sample Rating on at Resistiv
Content Content LOI (%) Strengt .
ID (1.6 Break ity
(%) (%) h (MPa)
mm) (%) (Q-cm)
No
Control 425 0 28.5 ] 12.5 180 2.1x10%
Rating
No
Z-1 41.5 1 29.0 ) 12.2 175 2.0x10v
Rating
Z-4 38.5 4 315 V-2 11.5 160 2.2x10v
Z-6 36.5 6 32.0 V-1 11.0 150 2.1 x10%
Z-9 335 9 325 V-0 10.2 135 2.0x 10

Data adapted from a study investigating the partial replacement of magnesium hydroxide with
melamine cyanurate in a flame-retardant polyethylene cable material.[4] As MCA substitution
increases, flame retardancy (LOI and UL 94 rating) significantly improves, while mechanical
properties like tensile strength and elongation at break show a gradual decline.[4] Volume
resistivity remains relatively stable across the formulations.[4]

Table 2: Synergistic Effect of Melamine Cyanurate in an Ethylene-Vinyl Acetate (EVA)
Copolymer Compound
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UL 94 . Elongati
. Tensile
Formula Rating PHRR THR TSP on at
. LOI (%) Strengt
tion (3.2 (kWim?)  (MJIm?)  (m?) Break
h (MPa)
mm) (%)
EVA No
18.0 _ 1250 110 25 25.0 800
(Neat) Rating
EVA +
30%
AHP/MC
38.5 V-0 350 75 15 15.2 654
A/MoS:2
(18.7/9.4/
2 wt%)

pPHRR: Peak Heat Release Rate; THR: Total Heat Release; TSP: Total Smoke Production. Data
adapted from a study on EVA composites with a synergistic flame retardant system including
aluminum hypophosphite (AHP), melamine cyanurate (MCA), and molybdenum disulfide
(Mo0S2).[5] This demonstrates the high efficiency of synergistic systems containing MCA.

Experimental Protocols

Accurate and reproducible evaluation of LSZH compounds is critical. The following are detailed
protocols for key flammability and smoke generation tests.
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Caption: Experimental workflow for evaluating LSZH compounds.

Limiting Oxygen Index (LOI) Test
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Standard: ASTM D2863 / ISO 4589-2

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will just support flaming combustion of a material. A higher LOI value
indicates better flame retardancy.

Apparatus:

Heat-resistant glass test column.

Specimen holder to position the sample vertically.

Gas supply and control system for oxygen and nitrogen.

Ignition source (e.g., propane torch).

Procedure:

Specimen Preparation: Prepare specimens of the specified dimensions (typically 80-150 mm
long, 10 mm wide, and 4 mm thick).

o Setup: Place the specimen vertically in the holder in the center of the glass column.

e Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the column. Set an
initial oxygen concentration and adjust the flow rate to 4 + 1 cm/s.

« Ignition: Ignite the top of the specimen with the ignition source and then remove the flame.

o Observation: Observe the burning behavior of the specimen. The test is considered a "pass"
for a given oxygen concentration if the flame self-extinguishes before a certain duration or
before burning a specified length of the specimen.

o Concentration Adjustment: Adjust the oxygen concentration in subsequent tests based on
the previous result (increase if extinguished, decrease if it continued to burn).

o Determination of LOI: The LOI is the minimum oxygen concentration, determined to a
precision of 0.1%, at which the material meets the criteria for sustained combustion.
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UL 94 Vertical Burning Test

Standard: IEC 60695-11-10

Objective: To evaluate the burning characteristics of a plastic material after exposure to a small

flame ignition source.

Apparatus:

Test chamber, free from drafts.

Bunsen burner with a 10 mm diameter barrel.
Specimen clamp and stand.

Timing device.

Surgical cotton.

Procedure:

Specimen Preparation: Prepare five specimens of the specified dimensions (typically 125
mm X 13 mm, with a thickness not exceeding 13 mm).

Setup: Clamp a specimen vertically with its lower end 300 mm above a layer of dry surgical
cotton.

First Flame Application: Apply a 20 mm high blue flame to the center of the bottom edge of
the specimen for 10 seconds.

First Observation: After 10 seconds, remove the flame and record the afterflame time (t1).

Second Flame Application: As soon as the flaming combustion ceases, immediately re-apply
the flame for another 10 seconds.

Second Observation: After the second flame application, remove the flame and record the
afterflame time (t2) and the afterglow time (t3).

Dripping: Note whether any flaming drips ignite the cotton below.
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» Classification: Classify the material as V-0, V-1, or V-2 based on the criteria in the table
below.

Table 3: UL 94 Vertical Burn Classification Criteria

Criteria V-0 V-1 V-2

Afterflame time for
each individual <10s <30s <30s

specimen (t1 or t2)

Total afterflame time
for any set of 5 <50s <250s <250s
specimens (Z(t1+t2))

Afterflame plus
afterglow time for
each individual
) <30s <60s <60s
specimen after the
second flame

application (t2 + t3)

Dripping of flaming
particles that ignite No No Yes

cotton

Burning up to the
] No No No
holding clamp

Smoke Density Test (3-Meter Cube Test)
Standard: IEC 61034-2

Objective: To measure the generation of smoke from burning cables by monitoring the
attenuation of a light beam.

Apparatus:

o A sealed test chamber with dimensions of 3m x 3m x 3m.
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e Alight source (white light) and a photometric system (photocell) mounted on opposite walls.
e Afan to ensure even distribution of smoke.

» Afire source (tray of alcohol).

Procedure:

o Cable Sample: A specified length and number of cable samples are placed horizontally
above the fire source.

e Ignition: The alcohol in the tray is ignited.

e Measurement: The test runs for 40 minutes. The fan circulates the air and smoke within the
chamber. The photometric system continuously measures the light transmittance through the
chamber.

e Result: The primary result is the minimum light transmittance recorded during the test. For a
cable to be classified as low-smoke, a minimum light transmittance of 60% is typically
required.

Conclusion

Melamine cyanurate is a highly effective, halogen-free flame retardant for use in LSZH cable
compounds. Its mechanism of action, involving endothermic decomposition, gas-phase dilution,
and char formation, contributes to significantly improved fire safety performance. While high
loading levels of MCA can impact the mechanical properties of the base polymer, its use in
synergistic systems or as a partial replacement for mineral fillers can lead to optimized
formulations that meet stringent flammability and smoke emission standards while maintaining
acceptable mechanical and electrical properties for cable applications. The protocols outlined in
this document provide a standardized framework for researchers to evaluate and compare the
performance of novel LSZH formulations containing melamine cyanurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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